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Compound of Interest

Compound Name: DD-03-171

Cat. No.: B606998

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.[1]

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling DD-03-171. The following procedures are designed
to ensure the safe handling, use, and disposal of this potent and selective Bruton's tyrosine
kinase (BTK) Degrader.

Compound Information and Hazard Identification

DD-03-171 is a potent PROTAC (Proteolysis Targeting Chimera) BTK degrader with a DC50 of
5.1 nM.[2][3] It functions by inducing the degradation of BTK, IKFZ1, and IKFZ3.[2][3] As a
potent compound, DD-03-171 requires careful handling to minimize exposure. The molecule
contains a thalidomide analog, which necessitates stringent precautions, particularly
concerning reproductive hazards.

Hazard Statement:
e Harmful if swallowed.
» Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory for all personnel handling DD-03-171. The
following table outlines the minimum required PPE.
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Operation

Required PPE

Notes

Handling of solid compound

(weighing, aliquoting)

- Disposable nitrile gloves
(double-gloving
recommended)- Laboratory
coat- Chemical splash
goggles- Face shield-
Respiratory protection (e.g.,

N95 respirator)

All handling of the solid
compound should be
performed in a certified
chemical fume hood or a glove

box.

Handling of stock solutions

and dilutions

- Disposable nitrile gloves-
Laboratory coat- Chemical

splash goggles

Work should be conducted in a

chemical fume hood.

Cell culture and in-vitro assays

- Disposable nitrile gloves-
Laboratory coat- Safety

glasses

Standard cell culture hood
procedures should be

followed.

Animal handling (dosing)

- Disposable nitrile gloves-
Laboratory coat- Safety

glasses or goggles

Handle animals in a biosafety

cabinet.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure the stability of the

compound and the safety of laboratory personnel.
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Parameter Guideline Reference

Storage Temperature Store at -20°C. [3]

Avoid inhalation, and contact

with eyes and skin. Avoid dust
Handling Precautions and aerosol formation. Use

only in areas with appropriate

exhaust ventilation.

Do not eat, drink, or smoke
Hygiene when using this product. Wash
skin thoroughly after handling.

Store stock solutions in
aliquots in tightly sealed vials
at -20°C for up to one month or
) -80°C for up to six months.

Stock Solution Storage [2]
Before use, allow the product
to equilibrate to room
temperature for at least 1 hour

prior to opening the vial.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.bio-techne.com/p/small-molecules-peptides/dd-03-171_7160
https://www.medchemexpress.com/dd-03-171.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Situation First Aid Measures

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

persists.

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

) Do NOT induce vomiting. Wash out mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,
Accidental Spill vermiculite, sand) and place it in a sealed

container for disposal. Decontaminate the spill

area.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DD-03-171.
Materials:

« DD-03-171 (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance
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e Chemical fume hood

o Appropriate PPE (double nitrile gloves, lab coat, safety goggles, face shield)

 Sterile microcentrifuge tubes or vials

Procedure:

e Pre-weighing Preparation:

o Ensure the chemical fume hood is clean and certified.

o Don all required PPE.

o Allow the vial of DD-03-171 to equilibrate to room temperature for at least one hour before
opening.

e Weighing the Compound:

o Carefully weigh the desired amount of DD-03-171 on a calibrated analytical balance within
the fume hood. For example, to prepare 1 mL of a 10 mM solution, weigh 9.91 mg of DD-
03-171 (Molecular Weight: 991.16 g/mol).

e Solubilization:

o Transfer the weighed DD-03-171 to a sterile vial.

o Add the calculated volume of anhydrous DMSO to the vial. To prepare a 10 mM solution
with 9.91 mg of DD-03-171, add 1 mL of DMSO.

o Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming to
37°C and sonication can be used to aid dissolution if necessary.

e Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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o Clearly label each aliquot with the compound name, concentration, date, and storage

conditions.

o Store the aliquots at -20°C or -80°C.

Disposal Plan

All waste materials contaminated with DD-03-171 must be considered hazardous waste.

Waste Type

Disposal Procedure

Solid DD-03-171

Dispose of in a sealed, clearly labeled

hazardous waste container.

Contaminated Labware (vials, pipette tips, etc.)

Place in a designated hazardous waste

container.

Liquid Waste (unused solutions)

Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Contaminated PPE

Dispose of in a designated hazardous waste

container.

All hazardous waste must be disposed of through an approved waste disposal plant in

accordance with local, state, and federal regulations.

Workflow and Pathway Diagrams
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DD-03-171 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of DD-03-171.
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Simplified DD-03-171 Mechanism of Action
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Caption: Simplified signaling pathway of DD-03-171 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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